Cas no 38373-55-6 (2-Benzylamino-5-bromopyrimidine)

• Product Name: 2-Benzylamino-5-bromopyrimidine
• CAS No: 38373-55-6
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• MDL: MFCD00483264
• CID: 856645
• PubChem ID: 5139142
• Update Time: 2025-10-29

2-Benzylamino-5-bromopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-BENZYLAMINO-5-BROMOPYRIMIDINE
• N-Benzyl-5-bromopyrimidin-2-amine
• AB06312
• DTXSID80408686
• BS-28283
• DB-364607
• CS-0193734
• BENZYL-(5-BROMO-PYRIMIDIN-2-YL)-AMINE
• SR-01000384003
• SEJMYSXXRMYOGT-UHFFFAOYSA-N
• AKOS013188470
• SR-01000384003-1
• SCHEMBL1395088
• 38373-55-6
• MFCD00483264
• E89471
• 2-Benzylamino-5-bromopyrimidine

• MDL： MFCD00483264
• Inchi： 1S/C11H10BrN3/c12-10-7-14-11(15-8-10)13-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14,15)
• InChI Key： SEJMYSXXRMYOGT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.00600
• Monoisotopic Mass: 263.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 414.3±47.0 °C at 760 mmHg
• Flash Point: 204.4±29.3 °C
• PSA: 41.04000
• LogP: 2.27310
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Benzylamino-5-bromopyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on 2-Benzylamino-5-bromopyrimidine

Introduction to 2-Benzylamino-5-bromopyrimidine (CAS No. 38373-55-6)

2-Benzylamino-5-bromopyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 38373-55-6, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and versatility in medicinal chemistry. The presence of both a benzylamino group and a bromine substituent at the 5-position of the pyrimidine ring imparts unique reactivity, making it a valuable building block for synthesizing more complex molecules.

The utility of 2-Benzylamino-5-bromopyrimidine spans across multiple domains, particularly in the development of novel therapeutic agents. Its structural features allow for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These transformations are instrumental in generating molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their demonstrated efficacy in targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The bromine atom at the 5-position serves as an excellent handle for further chemical manipulation, enabling the introduction of diverse pharmacophores. This flexibility has been exploited in the synthesis of kinase inhibitors, antiviral agents, and antimicrobial compounds.

One of the most compelling applications of 2-Benzylamino-5-bromopyrimidine is in the development of tyrosine kinase inhibitors (TKIs), which play a crucial role in cancer therapy. Pyrimidine-based TKIs have shown remarkable success in clinical settings by selectively inhibiting aberrant signaling pathways that drive tumor growth. For instance, derivatives of this compound have been investigated as inhibitors of vascular endothelial growth factor receptors (VEGFR) and platelet-derived growth factor receptors (PDGFR), which are critical targets in oncology. The benzylamino group provides a scaffold for optimizing solubility and metabolic stability, while the bromine moiety allows for further derivatization to fine-tune binding affinity.

Moreover, the agrochemical industry has also harnessed the potential of 2-Benzylamino-5-bromopyrimidine in developing novel pesticides and herbicides. Pyrimidine derivatives exhibit potent activity against a range of pests by interfering with essential biological processes such as DNA replication and protein synthesis. Researchers have leveraged its structural framework to design compounds that offer improved efficacy and environmental safety compared to traditional agrochemicals.

The synthesis of 2-Benzylamino-5-bromopyrimidine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes halogenation of a pyrimidine derivative followed by nucleophilic substitution with benzylamine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are particularly important given the increasing demand for high-purity intermediates in pharmaceutical manufacturing.

Recent studies have highlighted the importance of 2-Benzylamino-5-bromopyrimidine in drug discovery pipelines due to its ability to serve as a versatile scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how different functional groups influence biological activity. This approach has led to the identification of lead compounds with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 2-Benzylamino-5-bromopyrimidine (CAS No. 38373-55-6) represents a cornerstone intermediate in modern chemical biology and medicinal chemistry. Its unique structural attributes make it indispensable for designing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications for this compound, its significance is poised to grow further, driving innovation in drug development and agrochemical science.